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Compound of Interest

Compound Name: PO53

cat. No.: B1561295

Application Notes and Protocols: P053

For Researchers, Scientists, and Drug Development Professionals

Introduction

PO053 is a potent and selective inhibitor of ceramide synthase 1 (CerS1), a key enzyme in
sphingolipid metabolism.[1] These application notes provide detailed protocols for the
solubilization of P053 and its preparation for various in vitro and in vivo assays, facilitating
research into the role of CerS1 in metabolic diseases and other pathological conditions.

Data Presentation
Physicochemical Properties of P053
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Property

Value

Formal Name

(BS)-B-amino-4-[(3,4-dichlorophenyl)methoxy]-

B-methyl-benzenebutanol

CAS Number 2748196-63-4
Molecular Formula C18H21CI2NO2
Formula Weight 354.3 g/mol
Purity =95%
Formulation A crystalline solid
Amax 225 nm
Solubility of P053
Solvent Solubility
DMF 30 mg/mL[1]
DMSO 30 mg/mL[1]
Ethanol 30 mg/mL[1]

In Vitro Activity of P053

Target ICso0 Value

Human CerS1 0.54 uM[1]

Mouse CerS1 0.46 pM[1]

CerS2 28.6 uM[1]

CersS4 17.2 uM[1]

CerS5 7.2 uM[1]

CerS6 11.4 uM[1]
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Experimental Protocols
Protocol 1: Preparation of P053 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of P053, which
can be further diluted for various assays.

Materials:

P053 crystalline solid

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Procedure:

o Equilibrate the P053 vial to room temperature before opening to prevent moisture
condensation.

o Aseptically weigh the desired amount of P053 powder.

e Add the appropriate volume of DMSO to achieve a 30 mg/mL stock solution. For example, to
prepare 1 mL of stock solution, add 1 mL of DMSO to 30 mg of P053.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming (37°C) may be applied if necessary to aid dissolution.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the stock solution aliquots at -20°C for long-term storage.

Protocol 2: Preparation of P053 for Cell-Based Assays
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This protocol outlines the dilution of the P053 stock solution for use in cell culture experiments.
Materials:

e P053 stock solution (30 mg/mL in DMSO)

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

 Sterile dilution tubes

Procedure:

e Thaw a single-use aliquot of the P053 stock solution at room temperature.

o Perform a serial dilution of the stock solution in cell culture medium to achieve the desired
final concentrations. It is recommended to prepare intermediate dilutions to ensure accuracy.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control wells
receive the same final concentration of DMSO as the experimental wells.

o For example, to treat HEK293 cells with P053 at concentrations ranging from 30 to 300 nM,
a multi-step dilution is recommended.[1]

e Add the diluted P053 to the cell cultures and incubate for the desired period.

Protocol 3: In Vivo Formulation of P053

This protocol provides a general guideline for preparing P053 for administration in animal
models. The specific formulation may need to be optimized based on the animal model and
route of administration.

Materials:
e P053 crystalline solid

o Suitable vehicle (e.g., a mixture of PEG400, Solutol HS 15, and saline). Note: The optimal
vehicle should be determined empirically.
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o Sterile vials

e Homogenizer or sonicator

Procedure:

Weigh the required amount of P053 for the desired dose. A study in a mouse model of high-
fat diet-induced obesity used a dose of 5 mg/kg.[1]

o Prepare the vehicle solution. The composition of the vehicle will depend on the required
solubility and route of administration.

o Add the P053 powder to the vehicle.

» Mix thoroughly using a vortex mixer. For suspensions, use a homogenizer or sonicator to
ensure a uniform patrticle size.

o Administer the formulation to the animals immediately after preparation.

Visualizations
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Caption: P053 inhibits CerS1, blocking C18 ceramide synthesis.
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Caption: Workflow for preparing P053 and use in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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